N-(3-(1H-imidazol-1-yl)propyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H20N4O2S2.ClH/c1-2-26-15-6-7-16-18(13-15)28-20(22-16)24(19(25)17-5-3-12-27-17)10-4-9-23-11-8-21-14-23;/h3,5-8,11-14H,2,4,9-10H2,1H3;1H
• InChI Key: BTUAUEKUWZZMHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CCCN3C=CN=C3)C(=O)C4=CC=CS4.Cl
• Molecular Formula: C20H21ClN4O2S2
• Molecular Weight: 449.0 g/mol
• CAS No.: 1215752-71-8

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H21ClN4O2S2 and its molecular weight is 448.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Talupur, Satheesh, and Chandrasekhar (2021) involved the synthesis and characterization of related compounds, focusing on antimicrobial evaluation and docking studies. This highlights the compound's relevance in synthesizing antimicrobial agents (Talupur et al., 2021).
• Spoorthy, Kumar, Rani, and Ravindranath (2021) also explored the synthesis and characterisation of similar compounds, investigating their anti-microbial activity and docking studies, further emphasizing the compound's potential in antimicrobial research (Spoorthy et al., 2021).

Antitumor Properties

• Research by Horishny et al. (2020) focused on the synthesis of compounds with similar structures and their antitumor properties. These compounds were screened for anticancer activity, showing potential as new anticancer agents (Horishny et al., 2020).

Antimicrobial Activities

• A study by Desai, Dodiya, and Shihora (2011) synthesized compounds with a similar structure and screened them for in vitro antibacterial and antifungal activities. This suggests the potential application of the compound in developing antimicrobial agents (Desai et al., 2011).

Other Biological Activities

• Babu, Pitchumani, and Ramesh (2013) synthesized derivatives of a related structure and evaluated their antimicrobial activity, highlighting the broad spectrum of biological activities associated with such compounds (Babu et al., 2013).
• Thabet, Helal, Salem, and Abdelaal (2011) explored the synthesis and biological evaluation of compounds with a similar structure for anti-inflammatory properties, suggesting potential pharmaceutical applications (Thabet et al., 2011).